Cas no 2229282-96-4 (tert-butyl N-2-hydroxy-5-(piperazin-1-yl)phenylcarbamate)

• Product Name: tert-butyl N-2-hydroxy-5-(piperazin-1-yl)phenylcarbamate
• CAS No: 2229282-96-4
• MF: C₁₅H₂₃N₃O₃
• MW: 293.36142373085
• CID: 5973469
• PubChem ID: 165700413
• Update Time: 2025-10-30

tert-butyl N-2-hydroxy-5-(piperazin-1-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-hydroxy-5-(piperazin-1-yl)phenylcarbamate
• tert-butyl N-[2-hydroxy-5-(piperazin-1-yl)phenyl]carbamate
• 2229282-96-4
• EN300-1872042

• Inchi： 1S/C15H23N3O3/c1-15(2,3)21-14(20)17-12-10-11(4-5-13(12)19)18-8-6-16-7-9-18/h4-5,10,16,19H,6-9H2,1-3H3,(H,17,20)
• InChI Key： KTWMWTGMQHELHT-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C=CC(=C1)N1CCNCC1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 293.17394160g/mol
• Monoisotopic Mass: 293.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 73.8Ų

Additional information on tert-butyl N-2-hydroxy-5-(piperazin-1-yl)phenylcarbamate

Professional Introduction to Tert-butyl N-2-hydroxy-5-(piperazin-1-yl)phenylcarbamate (CAS No. 2229282-96-4)

Tert-butyl N-2-hydroxy-5-(piperazin-1-yl)phenylcarbamate, with the CAS number 2229282-96-4, is a compound of significant interest in the field of chemical and biomedical research. This compound belongs to the class of carbamates and features a unique structural motif that includes a hydroxyl group and a piperazine moiety, making it a versatile scaffold for further chemical modifications and biological evaluations.

The structural composition of tert-butyl N-2-hydroxy-5-(piperazin-1-yl)phenylcarbamate consists of a phenyl ring substituted at the 2-position with a hydroxyl group and at the 5-position with a piperazine ring. The tert-butyl group attached to the carbamate nitrogen provides steric hindrance, which can influence the compound's solubility, reactivity, and interactions with biological targets. This structural feature makes it an attractive candidate for drug design, particularly in the development of small-molecule inhibitors or modulators.

In recent years, there has been growing interest in the use of piperazine derivatives in medicinal chemistry due to their ability to interact with a wide range of biological targets, including enzymes and receptors. The piperazine moiety is known for its capacity to enhance binding affinity and selectivity, making it a valuable component in the design of novel therapeutic agents. The presence of the hydroxyl group in tert-butyl N-2-hydroxy-5-(piperazin-1-yl)phenylcarbamate further expands its potential applications, as hydroxyl groups can participate in hydrogen bonding interactions, which are crucial for molecular recognition processes.

One of the most compelling aspects of this compound is its potential as a lead structure in the discovery of new drugs. The combination of the hydroxyl and piperazine functionalities provides multiple sites for chemical modification, allowing researchers to fine-tune its properties for specific biological applications. For instance, derivatives of this compound have been explored as potential inhibitors of kinases and other enzyme targets involved in cancer and inflammatory diseases. The tert-butyl carbamate group also offers stability against hydrolysis, which is an important consideration for drug candidates that need to maintain their integrity in biological systems.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in the development of carbamate-based compounds. Researchers have demonstrated that subtle changes in the substituents around the carbamate core can significantly impact the biological activity of these molecules. In the case of tert-butyl N-2-hydroxy-5-(piperazin-1-yl)phenylcarbamate, modifications such as varying the length or nature of side chains attached to the piperazine ring have shown promising results in enhancing binding affinity to target proteins. These findings underscore the compound's potential as a starting point for further optimization.

The synthesis of tert-butyl N-2-hydroxy-5-(piperazin-1-yl)phenylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include phenylation followed by introduction of the hydroxyl and piperazine groups, with final installation of the carbamate functionality. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct extensive biological evaluations.

In terms of biological activity, preliminary studies on derivatives of this compound have shown promising results in inhibiting certain enzymes relevant to metabolic pathways. For example, modifications aimed at enhancing interactions with ATP-binding sites in kinases have led to compounds with improved potency and selectivity. These findings are particularly exciting given the critical role that kinases play in various disease pathways.

The pharmaceutical industry has increasingly recognized the value of carbamate-based compounds due to their diverse biological activities and favorable pharmacokinetic properties. The unique structural features of tert-butyl N-2-hydroxy-5-(piperazin-1-yl)phenylcarbamate, including its hydroxyl-piperazine pair and tert-butyl carbamate group, make it an excellent candidate for further exploration. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one are poised to play a significant role in drug discovery efforts.

Future directions for research on this compound may include exploring its potential as an antiviral or anti-inflammatory agent. The ability to modify its structure allows researchers to tailor its properties for specific applications, such as targeting viral proteases or inhibiting inflammatory cytokines. Additionally, computational methods like molecular docking can be employed to predict how different derivatives might interact with biological targets, providing valuable insights into their potential therapeutic efficacy.

In conclusion, tert-butyl N-2-hydroxy-5-(piperazin-1-yl)phenylcarbamate (CAS No. 2229282-96-4) represents a promising scaffold for medicinal chemistry research. Its unique structural features offer multiple opportunities for chemical modification and biological evaluation, making it an attractive candidate for developing new therapeutic agents. As our understanding of disease mechanisms continues to evolve, compounds like this one will be instrumental in addressing unmet medical needs through innovative drug design strategies.